Cas no 2942-42-9 (7-Nitroindazole)

• Product Name: 7-Nitroindazole
• CAS No: 2942-42-9
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD00022789
• CID: 43621
• PubChem ID: 24278047
• Update Time: 2025-10-28

7-Nitroindazole Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-1H-indazole
• 1H-Indazole, 7-nitro-
• 7-nitro-1h-indazol
• INDAZOLE, 7-NITRO-
• 7-NITROINDAZOLE
• 7-NI
• 7-NITROINDAZOLE INDAZOLE, 7-NITRO-INHIBI TOR OF BRAIN NI
• NITROINDAZOLE
• 7-Nitro (1H)indazole
• 7-Nitroindazole（7-NI）
• 1H-Indazole,7-nitro
• EINECS 220-934-4
• nitro-7 indazole
• 7-nitro-indazole
• UX0N37CMVH
• MLS000028452
• PQCAUHUKTBHUSA-UHFFFAOYSA-N
• SMR000058266
• 7NI
• 2h-indazole,7-nitro-
• 7- Nitroindazole
• 7-Nitroisoindazole
• PubChem14009
• Spectrum3_001980
• Spectrum2_001715
• Opera_ID_1690
• NCIOpen2_000477
• Lopac0_000839
• BSPBio_0035
• SPBio_001730
• DTXSID30183638
• 8P-906
• NCGC00015750-06
• BRD-K04430056-001-02-9
• BSPBio_003580
• SY003892
• NCGC00015750-01
• HMS3411I16
• NCGC00021621-04
• SPECTRUM1505342
• HMS3394E13
• NCGC00021621-07
• NSC-72843
• AKOS001740210
• NCGC00015750-10
• CS-D0829
• 2942-42-9
• A03-0007
• SCHEMBL216995
• PD000923
• NSC 72843
• CCG-39508
• A5492
• NCGC00015750-09
• PQCAUHUKTBHUSA-UHFFFAOYSA-
• N 7778
• HSCI1_000055
• NCGC00021621-02
• SR-01000075512-1
• HMS3266B05
• FT-0621472
• HMS3886O10
• 7-Nitroindazole (7-NI)
• NC00363
• HY-69019
• CHEMBL247378
• s5542
• EU-0100839
• NITROINDAZOLE, 7-
• Tox21_500839
• InChI=1/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
• BRN 0006809
• HMS3370D01
• NCGC00015750-15
• CCRIS 3309
• KBio3_002963
• 7-Nitroindazole, >=98%
• HMS3675I16
• NCGC00015750-04
• UNII-UX0N37CMVH
• MLS001424158
• GTPL5127
• Tocris-0602
• LP00839
• NCGC00015750-03
• Q-102369
• N0827
• NCGC00015750-07
• DB02207
• NCGC00015750-02
• AC-3118
• NCGC00261524-01
• MLS001074098
• NS00028691
• BCP27530
• A819914
• HMS2235A13
• Q4642875
• BDBM50209245
• EN300-71900
• SCHEMBL13039512
• BRD-K04430056-236-01-3
• HMS2052E13
• NSC72843
• MFCD00022789
• SR-01000075512
• NCGC00015750-08
• SR-01000075512-3
• HMS3262H19
• NCGC00021621-06
• SDCCGSBI-0050816.P002
• Lopac-N-7778
• CCG-101113
• NCGC00015750-05
• Z381673562
• NCGC00021621-05
• PB17062
• AM20040118
• M02148
• 909091-71-0
• 7-Nitro-2H-indazole
• BRD-K04430056-001-17-7
• BRD-K04430056-236-02-1
• DB-400223
• STK776289
• DB-012306
• 7-Nitroindazole

• MDL： MFCD00022789
• Inchi： 1S/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
• InChI Key： PQCAUHUKTBHUSA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C=NNC=21)=O
• BRN： 0006809

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4141 (rough estimate)
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 383.3℃ at 760 mmHg
• Flash Point: 185.6 °C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 74.50000
• LogP: 1.99430
• Solubility: Slightly soluble in water

7-Nitroindazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H319,H351,H360
• Warning Statement： P201,P281,P301+P310,P305+P351+P338,P308+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 60-40
• Safety Instruction： S53-S22-S36/37/39-S45
• RTECS：NK7962200
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：−20°C
• Safety Term：S53;S22;S36/37/39;S45
• Risk Phrases：R60; R40

Additional information on 7-Nitroindazole

Comprehensive Overview of 7-Nitroindazole (CAS No. 2942-42-9): Properties, Applications, and Research Insights

7-Nitroindazole (CAS No. 2942-42-9) is a heterocyclic organic compound widely recognized for its role in biochemical and pharmacological research. This nitro-substituted indazole derivative has garnered significant attention due to its unique properties and potential applications in neuroscience, enzyme inhibition studies, and drug development. Researchers frequently search for terms like "7-Nitroindazole solubility", "7-Nitroindazole mechanism of action", and "CAS 2942-42-9 supplier", reflecting its relevance in both academic and industrial settings.

The molecular structure of 7-Nitroindazole features a nitro group at the 7-position of the indazole ring, contributing to its distinct chemical behavior. With a molecular formula of C₇H₅N₃O₂ and a molar mass of 163.13 g/mol, this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols. Its melting point ranges between 195-198°C, and it typically appears as a yellow crystalline powder.

One of the most studied aspects of 7-Nitroindazole is its function as a selective inhibitor of neuronal nitric oxide synthase (nNOS). This property has made it a valuable tool in exploring the role of nitric oxide in neurological processes, including neuroprotection and neurodegenerative diseases. Recent studies have investigated its potential in addressing oxidative stress-related conditions, aligning with growing public interest in "neuroprotective agents" and "natural alternatives for brain health".

In synthetic chemistry, 7-Nitroindazole serves as a versatile intermediate for constructing more complex molecules. Its nitro group can undergo reduction to form 7-aminoindazole, a precursor for pharmaceuticals and agrochemicals. The compound's reactivity also allows for functionalization at multiple positions, enabling the creation of diverse derivatives with tailored properties. Researchers often inquire about "7-Nitroindazole synthesis methods" and "2942-42-9 derivatives", highlighting its importance in medicinal chemistry.

From a safety perspective, 7-Nitroindazole requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its potential irritant effects warrant careful handling. Environmental considerations include proper disposal methods to prevent ecosystem contamination, a topic increasingly searched as "green chemistry practices" gain traction among scientific communities.

The commercial availability of 7-Nitroindazole (CAS No. 2942-42-9) has expanded with the growth of specialty chemical suppliers. Pricing varies based on purity grades (typically 95-99%), with analytical standards commanding premium values. Procurement trends show rising demand for small-scale research quantities, reflecting its use in academic labs worldwide. Common search queries like "buy 7-Nitroindazole online" and "2942-42-9 purity specifications" indicate robust market interest.

Emerging applications of 7-Nitroindazole include its investigation in photodynamic therapy and materials science. Some studies explore its fluorescence properties for sensor development, while others examine its coordination chemistry with transition metals. These cutting-edge applications respond to contemporary research trends in "multifunctional organic materials" and "bioimaging probes", demonstrating the compound's evolving scientific relevance.

Analytical characterization of 7-Nitroindazole typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize the importance of verifying the absence of byproducts from synthesis, particularly isomeric impurities. This attention to analytical detail addresses frequent researcher concerns about "7-Nitroindazole spectral data" and "CAS 2942-42-9 analytical methods".

Future research directions for 7-Nitroindazole may explore its potential in targeted drug delivery systems or as a scaffold for developing enzyme inhibitors with improved selectivity. The compound's established pharmacological profile and structural modifiability position it as a promising candidate for addressing current challenges in precision medicine. These prospects align with growing public and scientific interest in "personalized therapeutics" and "next-generation pharmaceutical development".

In summary, 7-Nitroindazole (CAS No. 2942-42-9) represents a multifaceted research chemical with established utility in neuroscience and organic synthesis, while offering exciting possibilities for future applications. Its continued study contributes valuable insights to multiple scientific disciplines, responding to both traditional research needs and emerging technological demands.